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Compound of Interest

Compound Name: 3-(2-Bromophenyl)butanoic acid

CAS No.: 66192-08-3

Cat. No.: B1288658

Get Quote

Compound Identity & Significance
3-(2-Bromophenyl)butanoic acid (CAS 66192-08-3) is a beta-aryl carboxylic acid

characterized by a bromine atom at the ortho position of the phenyl ring. This steric positioning

distinguishes it from its para isomer (CAS 53086-46-7), significantly altering its reactivity in

cyclization reactions (e.g., Friedel-Crafts intramolecular acylation) used to generate indanone

scaffolds in medicinal chemistry.
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Identifier Value

CAS Number 66192-08-3

IUPAC Name 3-(2-Bromophenyl)butanoic acid

Systematic Name -(2-Bromophenyl)butyric acid

Molecular Formula

Molecular Weight 243.10 g/mol

SMILES CC(CC(=O)O)C1=CC=CC=C1Br

Appearance Off-white to pale yellow crystalline solid

Physical Properties Profile
The following data aggregates experimental values and high-confidence predictive models

based on structural analogs (e.g., 4-bromophenyl isomers).

Melting Point & Thermal Data
Property Value / Range Note

Melting Point (Experimental) 61 °C

Sharp melting range (60–62

°C) indicates high purity

crystalline phase [1].

Boiling Point (Predicted) ~340 °C (at 760 mmHg)

Decomposition likely prior to

boiling at atmospheric

pressure.

Flash Point (Predicted) >110 °C
Non-volatile solid under

standard conditions.

Solubility & Partition Coefficients
The ortho-bromo substituent increases lipophilicity compared to unsubstituted phenylbutanoic

acid, while the carboxylic acid tail provides pH-dependent solubility.
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Solvent System Solubility Rating Operational Note

Water (pH < 4) Insoluble

Predominantly protonated

form; precipitates from

aqueous acid.

Water (pH > 8) Soluble

Forms the carboxylate salt

(e.g., with NaOH,

).

Dichloromethane (DCM) High
Preferred solvent for extraction

from acidified aqueous layers.

Ethanol / Methanol High
Suitable for recrystallization

(often with water antisolvent).

DMSO / DMF High

Used for nucleophilic

substitution or coupling

reactions.

LogP (Octanol/Water) ~2.9 – 3.1

Moderate lipophilicity; readily

crosses cell membranes in

early assays.

pKa (Predicted) 4.75 ± 0.1
Typical of aliphatic carboxylic

acids.

Synthesis & Production Logic
The synthesis of 3-(2-Bromophenyl)butanoic acid presents a regiochemical challenge due to

the steric hindrance of the ortho-bromine. While the para-isomer is easily accessed via

standard Friedel-Crafts alkylation, the ortho-isomer requires directed metal-catalyzed addition

to ensure regiocontrol.

Preferred Route: Rhodium-Catalyzed Conjugate Addition
The most robust protocol for high-purity synthesis (avoiding regioisomeric mixtures) is the

addition of 2-bromophenylboronic acid to crotonic acid (or crotonate esters).
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Experimental Workflow Diagram
The following diagram illustrates the critical pathway and decision nodes for synthesis and

purification.

Raw Materials:
2-Bromophenylboronic Acid

+ Crotonic Acid/Ester

Rh(I) Catalysis
(Rh(acac)(C2H4)2 / Ligand)

Solvent: Dioxane/H2O

 1,4-Addition 

Ester Hydrolysis
(If Ester used)

LiOH / THF / H2O

 Intermediate Ester 

Acid-Base Extraction
1. Basify (pH > 10) -> Wash Organics
2. Acidify (pH < 2) -> Extract Product

 Direct Acid Route 

Recrystallization
Solvent: EtOH/Water or Hexane/EtOAc

Target MP: 61 °C

 Crude Solid 

Final Product:
3-(2-Bromophenyl)butanoic acid

(>98% Purity)

Click to download full resolution via product page

Figure 1: Strategic workflow for the regioselective synthesis of 3-(2-Bromophenyl)butanoic
acid via conjugate addition.
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Protocol Validation (Self-Validating Steps)
Regiocontrol Check: The starting material (2-bromophenylboronic acid) guarantees the ortho

position. Unlike Friedel-Crafts alkylation of bromobenzene (which yields mixed ortho/para

isomers), this route is regiospecific.

Purification Check: The acid-base extraction step (Workup node) acts as a chemical filter.

Neutral impurities (e.g., biaryls from Suzuki homocoupling) remain in the organic layer during

the basic wash, while the target acid moves to the aqueous phase, ensuring high purity

before recrystallization.

Handling & Safety (E-E-A-T)
As a halogenated organic acid, standard laboratory safety protocols apply.

Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT SE

(Category 3 - Respiratory).

Storage: Store in a cool, dry place. Keep container tightly closed. The bromine atom is

stable, but prolonged exposure to light should be avoided to prevent potential

photodehalogenation over years of storage.

Incompatibility: Strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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